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Compound of Interest

Compound Name: Butyl cyclopentanecarboxylate

CAS No.: 99978-03-7

Cat. No.: B2848005

Get Quote

Executive Summary: Immediate Action Required
Do NOT pour Butyl Cyclopentanecarboxylate down the drain. This compound is an organic

ester with low water solubility and potential aquatic toxicity.[1] It must be managed as Non-

Halogenated Organic Solvent Waste.

Primary Hazard: Combustible liquid; skin/eye irritant.[1]

Segregation: Keep separate from strong oxidizers (e.g., nitric acid, peroxides) and strong

bases.[1]

Disposal Stream: Fuel Blending/Incineration (High BTU waste).[1]

Chemical Profile & Hazard Identification
Understanding the "Why" behind the protocol.

To dispose of Butyl Cyclopentanecarboxylate (CAS: 30247-36-2) safely, you must

understand its physicochemical behavior.[1] As an aliphatic ester, it functions as a semi-volatile
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organic solvent.

Property Data / Characteristic Operational Implication

Molecular Formula

High carbon content makes it

suitable for fuel blending

(incineration).[1]

Flash Point ~80°C - 95°C (Est.)*

Combustible. While often

above the D001 Ignitability

cutoff (60°C), it is best practice

to manage it as a flammable

solvent to prevent regulatory

gaps.[1]

Solubility Immiscible in water

Zero Drain Disposal. It will

phase-separate in traps,

creating fire hazards and

violating Clean Water Act

mandates.[1]

Reactivity
Stable; Hydrolyzes in strong

base

Segregation. Do not mix with

caustic waste (NaOH/KOH) to

prevent exothermic hydrolysis

and pressure buildup in drums.

[1]

*Note: Flash points vary by synthesis purity. Always verify Section 9 of your specific lot's Safety

Data Sheet (SDS).

Pre-Disposal Treatment & Segregation
The Golden Rule of Waste Management: Segregation prevents explosions.[1]

In a drug development or synthesis lab, this compound is often generated alongside other

reagents. You must segregate it correctly at the bench level before it reaches the central waste

room.
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The "Non-Halogenated" Rule
Butyl Cyclopentanecarboxylate contains no Chlorine, Bromine, or Fluorine.[1]

Combine with: Acetone, Methanol, Ethyl Acetate, Hexane, Toluene.[1][2]

Do NOT Combine with: DCM (Dichloromethane), Chloroform, or aqueous acidic waste.[1]

Why? Halogenated solvents require higher incineration temperatures (~1200°C) to prevent

dioxin formation.[1] Mixing this ester (non-halogenated) with halogenated waste forces the

entire volume to be treated as the more expensive, hazardous halogenated stream.

Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber).[1]

Avoid: Low-density plastics that may swell upon long-term exposure to organic esters.[1]

The Disposal Workflow (Protocol)
This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards.

Step 1: Waste Characterization
Confirm the waste stream.[1] If the butyl cyclopentanecarboxylate is mixed with other

solvents (e.g., 10% in Toluene), the mixture is classified by the most hazardous component

(usually ignitability).[1]

Step 2: Accumulation (Satellite Area)
Place waste in a dedicated "Non-Halogenated Organic" carboy.[1]

Labeling: The label must read "Hazardous Waste" and list all constituents (e.g., "Butyl
cyclopentanecarboxylate, 50%; Ethyl Acetate, 50%").[1]

Venting: Ensure the cap is closed unless adding waste.[1] Do not use vented caps unless

specifically required by your EHS officer for gas-evolving mixtures (rare for this ester).[1]
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Step 3: Final Disposal
Transfer the container to your facility's Central Accumulation Area (CAA).[1] The waste

management vendor will collect this for Fuel Blending, where the high calorific value of the

ester allows it to be used as fuel for cement kilns or industrial furnaces.[1]

Visualizing the Decision Logic
The following diagram illustrates the critical decision points for disposing of this specific ester.
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Waste Generation:
Butyl Cyclopentanecarboxylate

Is it mixed with
Halogenated Solvents
(DCM, Chloroform)?

Route A: Halogenated Waste Stream
(High Temp Incineration)

Yes

Is it mixed with
Strong Oxidizers

(Nitric Acid, Peroxides)?

No

Route B: Non-Halogenated Waste Stream
(Fuel Blending)

Accumulate in HDPE Carboy
Label: 'Non-Halogenated Organic'

No

CRITICAL HAZARD:
Do NOT Bottle.

Neutralize/Quench First.

Yes

Vendor Pickup:
Energy Recovery (Kiln Fuel)

Click to download full resolution via product page

Caption: Decision tree for segregating Butyl Cyclopentanecarboxylate waste streams to

ensure safety and cost-efficiency.

Spill Response (Emergency Procedures)
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If a spill occurs (>500 mL) outside a fume hood:

Evacuate & Ventilate: Remove ignition sources. Although the flash point is moderate, vapors

can accumulate.

PPE: Wear Nitrile gloves (standard thickness is usually sufficient for short contact, but

change immediately after splash) and safety goggles.[1]

Absorb: Use an inert absorbent (Vermiculite or clay-based "kitty litter").[1] Do not use paper

towels for large spills, as they increase the surface area for evaporation and flammability.[1]

Disposal of Debris: Scoop absorbed material into a wide-mouth jar or double-bag in heavy-

duty polyethylene bags. Label as "Solid Debris contaminated with Organic Esters."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Butyl cyclopentanecarboxylate proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848005/docs#butyl-cyclopentanecarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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